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Introduction

Lithium tetrahydridoaluminate, commonly known as lithium aluminum hydride (LAH), is a
powerful and versatile reducing agent with the chemical formula LiAlH4.[1][2] Since its
discovery in 1947 by Finholt, Bond, and Schlesinger, it has become an indispensable tool in
organic synthesis, particularly for the reduction of polar functional groups.[1] This guide
provides a comprehensive overview of its chemical formula, structure, properties, synthesis,
and applications, with a focus on information relevant to researchers, scientists, and
professionals in drug development.

Chemical Formula and Structure

The chemical formula for lithium tetrahydridoaluminate is LiAIH4.[1][3][4] It is an inorganic
compound consisting of a lithium cation (Li*) and a complex aluminate anion ([AlH4]7). In the
solid state, it exists as a salt-like structure. The aluminate anion has a tetrahedral geometry,
with the aluminum atom at the center covalently bonded to four hydrogen atoms (hydrides).[5]
The overall structure is a crystalline solid, which in its pure form is white, but commercial
samples often appear gray due to trace impurities.[1][6]
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lonic structure of Lithium Tetrahydridoaluminate.

Physicochemical Properties

The key physical and thermodynamic properties of lithium tetrahydridoaluminate are
summarized in the tables below.

Table 1: Physical Properties of LiAIH4

Property Value
Molar Mass 37.95 g-mol~1[1]
White crystalline powder (pure); gray powder
Appearance ]
(commercial)[1][6]
Density 0.917 g/cm?3[1]
Melting Point Decomposes at >125 °C (257 °F; 398 K)[6][7]

Table 2: Thermodynamic Properties of LiAlH4
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Property Value

Standard Enthalpy of Formation (AfH®) -116.3 kJ-mol~1[8]

Standard Gibbs Free Energy of Formation
-44.7 kJ-mol~1[8]

(AfG®)
Standard Molar Entropy (S°) 78.74 J-K~1-mol~1[8]
Molar Heat Capacity (C p°) 83.18 J-K~1-mol~4[8]

Table 3: Solubility of LiAIH4

Solvent Solubility ( g/100 mL)
Diethyl ether 30[6]

Tetrahydrofuran (THF) 13[6]

Dimethyl cellosolve 10[6]

Dibutyl ether 2[6]

Dioxane 0.1[6]

Note: Lithium tetrahydridoaluminate reacts violently with water and protic solvents like alcohols.

[1]9]

Experimental Protocols: Synthesis

Lithium tetrahydridoaluminate can be synthesized through several methods. The most common
laboratory and industrial preparations are detailed below.

1. Laboratory Synthesis from Lithium Hydride and Aluminum Chloride

This is the original method for preparing LiAlHa4.[1] It involves the reaction of lithium hydride
(LiH) with aluminum chloride (AICI3) in a suitable solvent, typically diethyl ether.

Reaction: 4 LiH + AICIz — LiAlH4 + 3 LiCl
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Protocol:

e Aslurry of lithium hydride is prepared in anhydrous diethyl ether in a reaction vessel under
an inert atmosphere (e.g., nitrogen or argon).

e A solution of aluminum chloride in anhydrous diethyl ether is slowly added to the lithium
hydride slurry with continuous stirring.

e The reaction is exothermic and may require cooling to maintain a controlled temperature.

 After the addition is complete, the reaction mixture is stirred for a period to ensure complete
reaction.

e The byproduct, lithium chloride (LiCl), is insoluble in diethyl ether and precipitates out of the
solution.

o The LiCl is removed by filtration, yielding a solution of LiAlH4 in diethyl ether.

e The solvent can be evaporated to obtain solid LiAlH4, which can be further purified by
recrystallization.[1]
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Workflow for the laboratory synthesis of LiAlHa.

2. Industrial Synthesis via Sodium Aluminum Hydride

For large-scale production, a more economical two-step process is employed.[1] First, sodium
aluminum hydride is synthesized from the elements, which is then converted to LiAlHa.

Step 1: Synthesis of Sodium Aluminum Hydride Na + Al + 2 H2 — NaAlHa4
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Step 2: Salt Metathesis Reaction NaAlH4 + LiCl - LiAlH4 + NaCl

Protocol:

Sodium and aluminum are reacted with hydrogen gas under high pressure and temperature
to produce sodium aluminum hydride.[1]

The resulting NaAlHa is then dissolved in a suitable solvent (e.g., THF).

Lithium chloride (LiCl) is added to the solution, leading to a salt metathesis reaction where
the less soluble sodium chloride (NaCl) precipitates.[1]

The precipitated NacCl is filtered off, leaving a solution of LiAlH4.[1]

Reactivity and Applications in Drug Development

Lithium tetrahydridoaluminate is a potent, non-selective nucleophilic reducing agent. It is
capable of reducing a wide array of functional groups, making it a valuable reagent in the
synthesis of complex organic molecules, including active pharmaceutical ingredients (APIs).[9]
[10]

General Reactivity:

e Aldehydes and Ketones: Reduced to primary and secondary alcohols, respectively.[5]

Carboxylic Acids and Esters: Reduced to primary alcohols.[1][5]

Amides and Nitriles: Reduced to amines.[1][5]

Epoxides: Reduced to alcohols.[5]

Alkyl Halides: Reduced to alkanes.[1]

It is important to note that LiAIH4 does not typically reduce isolated non-polar multiple bonds
like carbon-carbon double or triple bonds.[5][9]
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Reduction of various functional groups by LiAlHa.

Example Experimental Protocol: Reduction of an Amide
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The following is a representative protocol for the reduction of a pseudoephedrine amide to its
corresponding alcohol, a common transformation in asymmetric synthesis.

Materials:

¢ (1S,2S)-pseudoephedrine-(R)-2-methylhydrocinnamamide
e Lithium aluminum hydride (LiAlH4)

e Anhydrous tetrahydrofuran (THF)

e 15% w/v aqueous sodium hydroxide solution

e Dichloromethane

e Anhydrous sodium sulfate

Protocol:

o Aflaskis charged with a 1.0 M solution of lithium aluminum hydride in ether (0.75 mL, 0.75
mmol) and cooled to 0°C.[11]

e A solution of the pseudoephedrine amide (e.g., 10.0 g, 32.1 mmol) in anhydrous THF (110
mL) is added slowly to the LiAlH4 suspension.[11]

e The reaction mixture is stirred at 0°C.

 After the reaction is complete (monitored by TLC), the reaction is quenched by the cautious,
dropwise addition of water until gas evolution ceases.[11]

o A 15% w/v aqueous sodium hydroxide solution (2 mL) is added to the cloudy mixture.[11]

o The mixture is transferred to a separatory funnel with water and extracted with
dichloromethane (3 x 10 mL).[11]

e The combined organic extracts are dried over anhydrous sodium sulfate, filtered, and
concentrated under reduced pressure to yield the crude alcohol product.
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e The product can be further purified by flash column chromatography.

This protocol is adapted from a literature procedure and may need to be optimized for different
substrates.[11]

Safety Considerations

Lithium tetrahydridoaluminate is a highly reactive and flammable solid.[6] It reacts violently with
water, including atmospheric moisture, to release flammable hydrogen gas.[1][6] All
manipulations should be carried out under an inert, dry atmosphere (e.g., in a glovebox or
using Schlenk techniques). Appropriate personal protective equipment, including fire-retardant
lab coats, safety glasses, and gloves, must be worn. It can cause severe burns upon contact
with skin and eyes.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Chemical formula and structure of lithium
tetrahydridoaluminate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b012551#chemical-formula-and-structure-of-lithium-
tetrahydridoaluminate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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